Cas no 946259-73-0 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide
• CAS No: 946259-73-0
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 5517046
• Update Time: 2025-07-09

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-(2-methoxyphenoxy)acetamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C24H24N2O5S/c1-30-22-11-5-6-12-23(22)31-17-24(27)25-19-13-14-21-18(16-19)8-7-15-26(21)32(28,29)20-9-3-2-4-10-20/h2-6,9-14,16H,7-8,15,17H2,1H3,(H,25,27)
• InChI Key： GYNYYLDYGGFGQD-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide

Comprehensive Overview of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide (CAS No. 946259-73-0)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide (CAS No. 946259-73-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique benzenesulfonyl and tetrahydroquinolin moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's CAS number 946259-73-0 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its molecular structure combines a benzenesulfonyl group attached to a tetrahydroquinoline core, further functionalized with a 2-(2-methoxyphenoxy)acetamide side chain. This intricate architecture suggests potential versatility in binding to enzymes or receptors, a topic frequently searched by professionals in the field of drug design and molecular pharmacology.

In recent years, the demand for novel synthetic intermediates and bioactive scaffolds has surged, aligning with trends in precision medicine and targeted therapies. N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide fits into this narrative as a candidate for further exploration. Its synthetic pathway and derivatization potential are often discussed in forums and publications focused on organic synthesis optimization, a hot topic among chemists seeking efficient routes to complex molecules.

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In summary, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-(2-methoxyphenoxy)acetamide (CAS No. 946259-73-0) represents a compelling case study in modern medicinal chemistry. Its structural complexity and hypothetical applications in therapeutic development make it a recurring subject in both academic and industrial research, answering the growing demand for innovative chemical entities in life sciences.